Cas no 1279123-50-0 (potassium trifluoro(oxan-4-yl)boranuide)

Potassium trifluoro(oxan-4-yl)boranuide is a fluorinated organoboron compound with the formula K[BF₃(C₅H₉O)]. This reagent is valued for its stability and solubility in polar aprotic solvents, making it useful in cross-coupling reactions such as Suzuki-Miyaura couplings. The oxan-4-yl (tetrahydropyranyl) group enhances steric and electronic properties, improving selectivity in boron-based transformations. Its potassium counterion ensures good reactivity while maintaining handling safety. The trifluoroborate moiety offers hydrolytic stability compared to boronic acids, reducing side reactions. This compound is particularly advantageous in pharmaceutical and agrochemical synthesis, where controlled reactivity and functional group tolerance are critical. Proper storage under inert conditions is recommended to preserve its integrity.

potassium trifluoro(oxan-4-yl)boranuide structure

1279123-50-0 structure

Product Name:potassium trifluoro(oxan-4-yl)boranuide

CAS No:1279123-50-0

MF:C₅H₉BF₃KO

MW:192.028873205185

MDL:MFCD09992941

CID:1226254

PubChem ID:62997774

Update Time:2025-06-07

potassium trifluoro(oxan-4-yl)boranuide Chemical and Physical Properties

Names and Identifiers

- Potassium trifluoro(tetrahydro-2H-pyran-4-yl)borate(1-)
- PotassiuM tetrahydro-2H-pyran-4-trifluoroborate
- potassium trifluoro(oxan-4-yl)boranuide
- 1279123-50-0
- MFCD09992941
- Potassiumtrifluoro(tetrahydro-2H-pyran-4-yl)borate
- CS-0197797
- potassium;trifluoro(oxan-4-yl)boranuide
- potassium;trifluoro(tetrahydropyran-4-yl)boranuide
- EN300-155611
- C5H9BF3KO
- AKOS012296206
- A50018
- Potassium trifluoro(tetrahydro-2H-pyran-4-yl)borate
- MDL： MFCD09992941
- Inchi： 1S/C5H9BF3O.K/c7-6(8,9)5-1-3-10-4-2-5;/h5H,1-4H2;/q-1;+1
- InChI Key： MWJFSLKQWRERJB-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1CCOCC1)(F)F

Computed Properties

Exact Mass: 192.0335610g/mol
Monoisotopic Mass: 192.0335610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 113
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

potassium trifluoro(oxan-4-yl)boranuide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM126950-1g	potassium trifluoro(tetrahydro-2H-pyran-4-yl)borate	1279123-50-0	95%	1g	$224	2021-08-05
Chemenu	CM126950-5g	potassium trifluoro(tetrahydro-2H-pyran-4-yl)borate	1279123-50-0	95%	5g	$673	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P14556-1g	Potassium tetrahydro-2H-pyran-4-trifluoroborate	1279123-50-0	95%	1g	3118.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P14556-5g	Potassium tetrahydro-2H-pyran-4-trifluoroborate	1279123-50-0	95%	5g	12474.0CNY	2021-07-13
TRC	P699263-50mg	Potassium Tetrahydro-2H-pyran-4-trifluoroborate	1279123-50-0		50mg	$ 70.00	2022-06-03
TRC	P699263-100mg	Potassium Tetrahydro-2H-pyran-4-trifluoroborate	1279123-50-0		100mg	$ 95.00	2022-06-03
TRC	P699263-500mg	Potassium Tetrahydro-2H-pyran-4-trifluoroborate	1279123-50-0		500mg	$ 340.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P14556-1g	Potassium tetrahydro-2H-pyran-4-trifluoroborate	1279123-50-0	95%	1g	3118CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P14556-5g	Potassium tetrahydro-2H-pyran-4-trifluoroborate	1279123-50-0	95%	5g	12474CNY	2021-05-08
Apollo Scientific	PC903654-1g	Potassium tetrahydro-2H-pyran-4-trifluoroborate	1279123-50-0	95%	1g	£172.00	2025-02-22

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Shanghai Joy Biotech Ltd

(CAS:1279123-50-0)potassium trifluoro(tetrahydro-2H-pyran-4-yl)borate

Purity:95%

Quantity:100g; 1kg; 10kg; 25kg

Price ($):Inquiry